N-(3,4-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O7/c1-29-16-7-5-14(11-18(16)31-3)23-20(26)13-24-9-10-25(22(28)21(24)27)15-6-8-17(30-2)19(12-15)32-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: HFBHGPHZJISTRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=C(C=C3)OC)OC)OC
• Molecular Formula: C22H23N3O7
• Molecular Weight: 441.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O7 and its molecular weight is 441.44. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Researchers have synthesized pyrazole-acetamide derivatives to create coordination complexes with Co(II) and Cu(II). These complexes were characterized through various spectroscopic methods and X-ray crystallography. The study explored the impact of hydrogen bonding on self-assembly processes and evaluated the antioxidant activities of these ligands and complexes. This research provides insights into the structural properties and potential therapeutic applications of such compounds due to their significant antioxidant activities (Chkirate et al., 2019).

Antimicrobial Agents

Compounds derived from acetamide, including those with pyrazolone and thiophene structures, have been synthesized and tested for antimicrobial activities. The research aimed at developing new heterocyclic compounds incorporating the antipyrine moiety, expecting high biological activity against various microorganisms. This highlights the potential of such derivatives in creating effective antimicrobial agents (Aly et al., 2011).

Chemoselective Acetylation

A study focused on the chemoselective monoacetylation of 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This research is crucial for synthesizing intermediates for antimalarial drugs, demonstrating the compound's role in drug synthesis processes (Magadum & Yadav, 2018).

Synthesis and Antioxidant Studies

Another study synthesized novel N-substituted benzyl/phenyl acetamides with a focus on evaluating their antioxidant activities. Such research indicates the potential of these compounds in developing treatments or supplements targeting oxidative stress-related conditions (Ahmad et al., 2012).